Cas no 622796-07-0 ((2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate)

• Product name: (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate
• CAS No: 622796-07-0
• MF: C₂₆H₂₂O₈
• MW: 462.448088169098
• CID: 5418661

(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate
• (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

• Inchi： 1S/C26H22O8/c1-29-18-8-6-9-19(30-2)23(18)26(28)33-16-11-12-17-21(14-16)34-22(24(17)27)13-15-7-5-10-20(31-3)25(15)32-4/h5-14H,1-4H3
• InChI Key： SQDUOYNVCLWCAB-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1)(=O)C1=C(OC)C=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

Compound Introduction: (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS No. 622796-07-0)

(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate, identified by its CAS number 622796-07-0, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including methoxy substituents and a chalcone-like core structure, makes this compound a promising candidate for further investigation in drug discovery and development.

The molecular framework of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate exhibits a unique combination of aromatic and heterocyclic components. The benzofuran core is a well-known scaffold in medicinal chemistry, often associated with properties such as anti-inflammatory, antioxidant, and antimicrobial activities. The methoxy groups at the 2 and 3 positions of the phenyl ring enhance the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. Additionally, the ester group at the 6-position of the benzene ring introduces further variability in its pharmacokinetic profile.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives due to their structural versatility and biological relevance. Studies have shown that these compounds can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, certain benzofuran derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The chalcone moiety in (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate is particularly noteworthy, as it has been associated with anti-inflammatory and analgesic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The formation of the benzofuran ring is a critical step in the synthesis process, often achieved through cyclization reactions involving appropriately substituted phenols and aldehydes. The introduction of the methoxy groups at specific positions on the phenyl ring is another key step that influences the overall biological activity of the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization.

Evaluation of the pharmacological properties of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in inflammation and oxidative stress. These include COX enzymes (cyclooxygenase) and LOX enzymes (lipoxygenase), which are key players in the production of pro-inflammatory mediators. Additionally, preliminary cell-based assays suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines.

The structural features of this molecule also make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling techniques such as molecular docking have been utilized to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into the binding mechanisms and can guide modifications to enhance potency and selectivity. For example, fine-tuning the electronic properties of the aromatic rings or introducing additional functional groups could improve binding affinity to specific receptors or enzymes.

In conclusion, (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS No. 622796-07-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities positions it as a valuable asset in ongoing efforts to develop novel therapeutic agents. Further exploration through both experimental and computational methods will be essential to fully elucidate its pharmacological profile and explore its clinical applicability.